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Compound of Interest

Compound Name: Albuterol Dimer
CAS No.: 149222-15-1
Cat. No.: B173769
Get Quote
. J

Focus Entity: Salbutamol Bis-Ether Dimer (EP Impurity F
| USP Related Compound E)
Executive Summary

In the high-stakes landscape of bronchodilator development, the Salbutamol Dimer represents
a critical degradation product that demands rigorous control. Often misidentified due to varying
pharmacopoeial nomenclature, the primary dimer of concern is the bis-ether linked species
formed via acid-catalyzed dehydration.

This guide provides a definitive technical breakdown of the dimer's molecular weight, formation
mechanism, and validated detection strategies. It is designed for analytical scientists and
formulation engineers who require actionable data over generic descriptions.

Core Molecular Data
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Property Specification

Target Entity Salbutamol Dimer (Ether-Linked)
Pharmacopoeial Ref. EP Impurity F; USP Related Compound E
Molecular Weight 460.61 g/mol

Exact Mass 460.2937 Da

Molecular Formula

Two salbutamol moieties linked via a benzylic

Structure Description ether bridge (

)

Structural Characterization & Nomenclature
The "Identity" Challenge

In regulatory filings, ambiguity often arises between different impurity codes. It is scientifically
imperative to distinguish the Dimer from the Ketone (Salbutamone).

o Salbutamol Dimer (MW 460.61): Formed by the condensation of two salbutamol molecules.
This is Impurity F in the European Pharmacopoeia (EP).[1][2]

o Salbutamone (MW 237.29): The ketone derivative (Impurity J), often confused in older
literature.

Molecular Weight Calculation

The dimerization process involves the loss of one water molecule between two salbutamol
monomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
» 2. synthinkchemicals.com [synthinkchemicals.com]

 To cite this document: BenchChem. [Technical Guide: Molecular Characterization and
Control of Salbutamol Dimer]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b173769/docs#technical-guide-molecular-
characterization-and-control-of-salbutamol-dimer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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